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Compound of Interest

Compound Name: 4-Bromo-2,6-dichlorobenzonitrile

Cat. No.: B1282827

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2,6-dichlorobenzonitrile (CAS
No. 99835-27-5) is readily available. The following information is synthesized from data for
structurally similar compounds, including 4-Bromo-2-chlorobenzonitrile and 2,6-
Dichlorobenzonitrile. It is imperative to handle this chemical with extreme caution, assuming it
possesses a high degree of toxicity.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 4-Bromo-2,6-dichlorobenzonitrile in
a laboratory setting. Researchers, scientists, and drug development professionals should use
this as a foundational document for ensuring their safety.

Hazard Profile and Classification

Based on analogous compounds, 4-Bromo-2,6-dichlorobenzonitrile is anticipated to be
highly hazardous. The primary risks include acute toxicity if ingested, inhaled, or in contact with
skin, as well as severe irritation to the skin and eyes.[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1282827?utm_src=pdf-interest
https://www.benchchem.com/product/b1282827?utm_src=pdf-body
https://www.benchchem.com/product/b1282827?utm_src=pdf-body
https://www.benchchem.com/product/b1282827?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR48257_msds.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://www.tcichemicals.com/IN/en/p/B4241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Anticipated Risk

Primary Precaution

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 3: Toxic if swallowed,
in contact with skin, or if
inhaled.[2][5]

All handling must be
conducted in a certified
chemical fume hood.[4]
Appropriate Personal
Protective Equipment (PPE) is
mandatory.[1][2][4]

Skin Corrosion/Irritation

Category 2: Causes skin
irritation.[1][3]

Wear chemical-resistant
gloves (double-gloving

recommended) and a lab coat.

[1](2]

Serious Eye Damage/Irritation

Category 2: Causes serious

eye irritation.[1][3]

Wear chemical splash goggles

or a face shield.[1]

Aquatic Toxicity

Likely toxic to aquatic life with

long-lasting effects.[6]

Prevent release into the
environment. All waste must be

treated as hazardous.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The following table outlines the minimum required

PPE for handling 4-Bromo-2,6-dichlorobenzonitrile.
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Specifications and

Body Part Required PPE .
Rationale
Nitrile provides good
resistance to a range of
o chemicals.[6] Double-gloving
Hands Double-gloved Nitrile gloves

provides an extra layer of
protection against tears and

contamination.

_ Provides protection against
Chemical splash goggles and )
Eyes/Face ) splashes and airborne
face shield )
particles.

] ] Protects skin and personal
Body Chemical-resistant lab coat ) o
clothing from contamination.

A fume hood is the primary
engineering control to prevent
inhalation of dust or vapors.

o - ] For situations where a hood is

, Use within a certified chemical _
Respiratory ; hood not feasible (e.g., large-scale
ume hoo

transfers), a full-face respirator
with appropriate cartridges
should be used after a formal

risk assessment.[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure risk.
e Preparation:

o Designate a specific area within a chemical fume hood for the handling of 4-Bromo-2,6-
dichlorobenzonitrile.

o Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[7]
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o Prepare all necessary equipment and reagents before handling the compound.

o Verify that a designated, labeled "Halogenated Organic Waste" container is available.[8]

e Handling:

o

Don all required PPE before entering the designated handling area.

[¢]

Conduct all manipulations of the solid compound or its solutions within the chemical fume
hood.

[¢]

Avoid the formation of dust.[1][4][9]

[¢]

Use dedicated spatulas and glassware.

[e]

Keep containers tightly sealed when not in use.[1][2]
e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Carefully remove and dispose of gloves in the designated hazardous waste stream.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
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Incident

Emergency Protocol

Skin Contact

Immediately remove all contaminated clothing.
[2] Wash the affected area with copious
amounts of soap and water for at least 15
minutes.[3][4][6] Seek immediate medical
attention.[2][3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][4] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[2][3][4] If
breathing is difficult or has stopped, provide
artificial respiration.[6] Seek immediate medical
attention.[2][5]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[2][5] Seek immediate medical attention.

[2][5]

Minor Spill

Restrict access to the area. Wearing appropriate
PPE, cover the spill with an inert absorbent
material (e.g., vermiculite, sand).[1] Carefully
sweep or scoop the material into a designated
hazardous waste container.[9] Decontaminate

the spill area.

Major Spill

Evacuate the laboratory immediately. Alert
others in the vicinity and notify your institution's
Environmental Health and Safety (EHS)

department. Prevent entry to the area.

Disposal Plan

4-Bromo-2,6-dichlorobenzonitrile and any materials contaminated with it must be disposed

of as hazardous waste.
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Waste Type

Disposal Procedure

Solid Chemical

Collect in a clearly labeled, sealed container
designated for "Halogenated Organic Waste."[8]

Contaminated Labware (e.g., gloves, pipette

tips, paper towels)

Place in a sealed bag or container, also labeled

as "Halogenated Organic Waste."

Solutions

Collect in a sealed, labeled container for
"Halogenated Organic Liquid Waste." Do not
mix with other waste streams unless

compatibility has been confirmed.

All waste must be disposed of through your institution's hazardous waste management
program.[6][7][9] Do not discharge to drains or sewers.[1][2]

Safe Handling Workflow
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6. Dispose Waste
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Caption: Workflow for safely handling 4-Bromo-2,6-dichlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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